5-[(2-Cyclopropylethyl)amino]pyridine-2-carbonitrile

• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 5-(2-cyclopropylethylamino)pyridine-2-carbonitrile
• InChI: InChI=1S/C11H13N3/c12-7-10-3-4-11(8-14-10)13-6-5-9-1-2-9/h3-4,8-9,13H,1-2,5-6H2
• InChI Key: GHZMUOQENJFIMK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CCNC2=CN=C(C=C2)C#N

Description

5-[(2-Cyclopropylethyl)amino]pyridine-2-carbonitrile is a substituted pyridine derivative featuring a cyclopropylethylamine side chain at the 5-position and a nitrile group at the 2-position of the pyridine ring. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules targeting kinases, receptors, or enzymes. The cyclopropane moiety is known to enhance metabolic stability and modulate lipophilicity, while the nitrile group can act as a hydrogen bond acceptor or participate in covalent interactions with biological targets .

Synthetic routes for such compounds typically involve nucleophilic aromatic substitution (SNAr) or transition-metal-catalyzed coupling reactions. For example, analogous pyridine-carbonitrile derivatives are synthesized by reacting halogenated pyridine precursors with amines in polar aprotic solvents, often catalyzed by acids like p-toluenesulfonic acid (as seen in related syntheses) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(2-Cyclopropylethyl)amino]pyridine-2-carbonitrile typically involves the reaction of 2-chloropyridine-5-carbonitrile with 2-cyclopropylethylamine under specific conditions. The reaction is usually carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide (DMF). The reaction mixture is heated to a temperature of around 100°C for several hours to ensure complete conversion of the starting materials to the desired product .

Industrial Production Methods

In an industrial setting, the production of 5-[(2-Cyclopropylethyl)amino]pyridine-2-carbonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

5-[(2-Cyclopropylethyl)amino]pyridine-2-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The amino group in the compound can participate in nucleophilic substitution reactions with electrophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are usually conducted in anhydrous solvents like tetrahydrofuran (THF).

Substitution: Electrophiles such as alkyl halides or acyl chlorides; reactions are performed in the presence of a base like triethylamine.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine-2-carboxylic acid derivatives, while reduction can produce amine derivatives. Substitution reactions can result in various substituted pyridine compounds .

Scientific Research Applications

5-[(2-Cyclopropylethyl)amino]pyridine-2-carbonitrile has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-[(2-Cyclopropylethyl)amino]pyridine-2-carbonitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Key Observations :

• Lipophilicity: The cyclopropylethylamino substituent in the target compound confers moderate lipophilicity (logP = 2.1), intermediate between the polar methoxy group (logP = 0.8) and the highly lipophilic benzylamino/pyridinylmethoxy groups (logP = 2.4–3.5).
• Solubility: The bulky cyclopropylethyl group reduces aqueous solubility compared to the methoxy analog but improves it relative to aromatic substituents like benzylamino or pyridinylmethoxy.